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Cat. No.: B1682073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-SKF 38393 hydrochloride is a selective and potent agonist for the D1-like dopamine

receptors (D1 and D5), making it a valuable tool in neuroscience research.[1][2][3][4] It is the

active enantiomer of the racemic mixture (±)-SKF 38393. This compound is centrally active

upon systemic administration and has been utilized in various in vivo and in vitro studies to

investigate the roles of D1-like receptor signaling in physiological and pathological processes.

[5][6] These application notes provide a detailed protocol for the subcutaneous administration

of (R)-SKF 38393 hydrochloride, along with its mechanism of action and relevant data.
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Animal
Model

Dosage
Range
(mg/kg)

Frequency Duration Application Reference

Rat

(Parkinson's

Model)

3, 10 Daily 8 weeks

Investigating

effects on

dopaminergic

cell death

[5]

Rat 4, 8, 16 Daily 8-10 days

Locomotor

activity

studies

[7]

Mouse

(Parkinson's

Model)

10 Daily 2 weeks

Neuroprotecti

ve effects

assessment

[6]

Monkey

(Parkinson's

Model)

Not specified Not specified Not specified

Investigating

detrusor

hyperreflexia

[8]

In Vitro Concentrations
Cell Type

Concentration
Range

Observation Reference

Rat Prefrontal Cortical

Neurons
50-100 µM

Induction of long-

lasting synaptic

potentiation

[1]

PC12 Cells
5 µM (non-toxic), 20,

50 µM (toxic)

Effects on ERK

signaling and cell

viability

[5]

Cultured GC Cells 10 µmol/L

Increased

phosphorylation of

DARPP-32

[2]
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Solvent Solubility Reference

Water
5 mg/mL, 25 mM, 50 mM (with

warming), 100 mM
[3]

DMSO
58 mg/mL (198.78 mM), 100

mM
[1][3]

0.1 M HCl 1.2 mg/mL

Ethanol 3.4 mg/mL, 6 mg/mL [1]

Aqueous Base Unstable

Experimental Protocols
Subcutaneous Injection Protocol for (R)-SKF 38393
Hydrochloride in Rodents
This protocol provides a generalized procedure for the subcutaneous administration of (R)-SKF
38393 hydrochloride to rodents. Researchers should adapt the specific dosage and volume

based on their experimental design and animal model, referencing the data table above.

Materials:

(R)-SKF 38393 hydrochloride powder

Sterile saline (0.9% sodium chloride) or other appropriate vehicle

Sterile microcentrifuge tubes

Vortex mixer

pH meter and adjustment solutions (if necessary)

Sterile 1 mL syringes with 25-27 gauge needles

Animal scale

70% ethanol for disinfection
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Dose Calculation:

Determine the desired dose in mg/kg based on your experimental paradigm.

Weigh the animal to determine the total required dose.

Example: For a 10 mg/kg dose in a 250g rat, the total dose is 2.5 mg.

Preparation of Injection Solution:

(R)-SKF 38393 hydrochloride is soluble in water or sterile saline.[3]

Prepare a stock solution or individual doses in a sterile microcentrifuge tube. For example,

to inject a volume of 1 mL/kg, a 10 mg/mL solution is needed for a 10 mg/kg dose.

Add the calculated amount of sterile saline to the pre-weighed (R)-SKF 38393
hydrochloride powder.

Vortex thoroughly until the compound is completely dissolved. The solution should be

clear. Solutions can be warmed slightly to aid dissolution.[3]

It is recommended to prepare fresh solutions daily. If storage is necessary, solutions can

be stored at -20°C for up to one month.[3] Before use, thaw the solution and ensure there

is no precipitate.[3]

Animal Preparation:

Properly restrain the animal. For mice and rats, this can be done by scruffing the neck to

expose the dorsal subcutaneous space.

Disinfect the injection site (typically the loose skin over the back or flank) with 70%

ethanol.

Subcutaneous Injection:
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Draw the calculated volume of the (R)-SKF 38393 hydrochloride solution into a sterile

syringe.

Gently lift the disinfected skin to create a tent.

Insert the needle into the base of the skin tent, parallel to the body. Be careful not to

puncture the underlying muscle.

Aspirate slightly to ensure the needle is not in a blood vessel.

Slowly inject the solution.

Withdraw the needle and gently apply pressure to the injection site for a few seconds to

prevent leakage. One study noted holding the syringe in place for 5 minutes to prevent

reflux, though this may vary based on injection volume and animal model.[6]

Post-Injection Monitoring:

Return the animal to its home cage.

Monitor the animal for any adverse reactions or changes in behavior as per the

experimental design.

Mechanism of Action and Signaling Pathway
(R)-SKF 38393 hydrochloride is a selective partial agonist of D1-like dopamine receptors (D1

and D5).[1][3][4] The activation of these G-protein coupled receptors primarily stimulates the

adenylyl cyclase signaling pathway, leading to an increase in intracellular cyclic AMP (cAMP)

and subsequent activation of Protein Kinase A (PKA).[1][9] This pathway is involved in

modulating neuronal excitability and synaptic plasticity.[1] Additionally, D1 receptor activation

can also engage phospholipase C (PLC) and influence other signaling cascades, such as the

extracellular signal-regulated kinase (ERK) pathway.[1][5]
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Caption: Signaling pathway of (R)-SKF 38393 hydrochloride.
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Caption: Workflow for subcutaneous injection of (R)-SKF 38393 HCl.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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